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Ticlatone Application Notes

Ticlatone (CAS 70-10-0) is a small molecule compound belonging to the benzothiazole class. While

historically used as an antifungal agent, recent studies have revealed novel mechanisms of action and

potential applications, particularly in overcoming antibiotic resistance and modulating platelet function [1]

[2] [3].

Traditional and Emerging Applications

Antifungal Agent: Ticlatone has been utilized as an antifungal compound for the research of fungal

diseases [4] [3].
Antibacterial Adjuvant: A significant emerging application is its use as an adjuvant to enhance the

efficacy of aminoglycoside antibiotics (e.g., kanamycin, gentamicin) against Gram-negative
pathogens, including carbapenem-resistant Acinetobacter baumannii and New Delhi metallo-β-

lactamase (NDM-1)-producing Klebsiella pneumoniae [1].
Antiplatelet / Antithrombotic Agent: Recent high-throughput screening identified Ticlatone-derived

structures as disruptors of the CIB1-integrin αIIbβ3 interaction, indicating potential for development as
antiplatelet agents to prevent thrombosis without significant bleeding side effects [2].

Mechanism of Action
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Antifungal: The specific molecular mechanism for its antifungal activity is not fully detailed in the

available literature.
Antibacterial Adjuvant: Ticlatone interacts with a plasmid-derived hydroperoxide reductase (OhrB)

in A. baumannii. This interaction increases bacterial sensitivity to oxidative stress and enhances the
antibacterial activity of aminoglycoside antibiotics [1].

Antiplatelet Activity: The compound inhibits the protein-protein interaction between Calcium- and
Integrin-Binding Protein 1 (CIB1) and the cytoplasmic tail of integrin αIIb, a key regulatory step in

platelet outside-in signaling and aggregation [2].

Experimental Protocols

Protocol 1: Checkerboard Synergy Assay with Aminoglycosides

This protocol is used to evaluate the synergistic effect between Ticlatone and aminoglycoside antibiotics

against bacterial strains [1].

Principle: The assay determines the Fractional Inhibitory Concentration (FIC) index by testing
various combinations of two antimicrobial agents in a two-dimensional matrix.

Materials:
Cation-adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well microtiter plates
Bacterial suspension (e.g., A. baumannii ATCC19606) adjusted to 0.5 McFarland standard

Ticlatone stock solution (e.g., 1 mg/mL in DMSO)
Aminoglycoside stock solution (e.g., Kanamycin, Gentamicin) in water

Procedure:
Preparation of Drug Solutions: Serially dilute Ticlatone along the ordinate (y-axis) of the

plate and the aminoglycoside along the abscissa (x-axis).
Inoculation: Add the bacterial suspension to each well for a final inoculum of ~5 × 10^5

CFU/mL.
Incubation: Incubate the plate at 37°C for 16-20 hours.

Analysis: Determine the Minimum Inhibitory Concentration (MIC) of each drug alone and in
combination. Calculate the FIC index using the formula:

FIC Index = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in
combination / MIC of drug B alone)

Synergy is typically defined as an FIC index ≤ 0.5.

The workflow for this assay is outlined below:
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Start Checkerboard Assay

Prepare Drug Dilutions
(Ticlatone on Y-axis, Antibiotic on X-axis)

Inoculate with Bacterial Suspension

Incubate at 37°C for 18h

Read Minimum Inhibitory
Concentration (MIC)

Calculate FIC Index

Interpret Result:
FIC ≤ 0.5 = Synergy

>0.5 to 4 = No Interaction
>4 = Antagonism

Click to download full resolution via product page

Protocol 2: Fluorescence Polarization (FP) Assay for CIB1-αIIb
Interaction Disruption

This protocol is adapted from a quantitative high-throughput screening (qHTS) campaign to identify

inhibitors of the CIB1 and integrin αIIb interaction [2].
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Principle: A fluorescein-labeled αIIb peptide (F-αIIb) binds to CIB1, resulting in a high FP signal. A

disrupting compound displaces the peptide, causing a decrease in polarization.
Materials:

Recombinant GST-tagged CIB1 protein
FITC-labeled αIIb cytoplasmic tail peptide (F-αIIb)

Unlabeled αIIb peptide (for control competition)
Black, low-volume, 384-well or 1536-well microplates

Fluorescence polarization plate reader
Assay Buffer: 50 mM Tris-HCl, 150 mM NaCl, 1 mM CaCl2, pH 7.5, 0.01% Tween-20

Procedure:
Complex Formation: In a final assay volume of 50 µL, add assay buffer, 50 nM F-αIIb probe,

and 1-2 µM GST-CIB1.
Compound Addition: Add test compounds (e.g., Ticlatone analogs) and incubate for 30

minutes at room temperature. Include controls (DMSO only, unlabeled peptide).
Measurement: Read the plate using FP settings (Excitation: ~485 nm, Emission: ~535 nm).

Data Analysis: Calculate % inhibition relative to controls (DMSO = 0% inhibition, unlabeled
peptide = 100% inhibition). Determine IC50 values by fitting compound dose-response data.

The key relationships and experimental flow are summarized in the following diagram:

CIB1 Protein

CIB1/F-αIIb Complex

F-αIIb Peptide
(Fluorescent)

Low FP Signal

Free peptide
rapid tumbling

High FP Signal

Ticlatone Analog

 Displaces 
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Quantitative Data Summary
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The table below summarizes key quantitative data for Ticlatone from the literature:

Parameter Value Experimental Context / Conditions Source

Molecular Formula C~7~H~4~ClNOS N/A [5] [4]

[3]

Molecular Weight 185.63 g/mol N/A [5] [4]

CAS Number 70-10-0 N/A [5] [4]
[3]

Melting Point 270 - 273 °C N/A [4] [3]

Antibacterial Adjuvant
MIC

1 mg/L Against A. baumannii ATCC19606 [1]

Solubility (DMSO) ~125 mg/mL (~673

mM)

For in vitro studies [4]

IC50 (FP Assay) ~2.7 µM For unlabeled αIIb peptide in CIB1

disruption assay

[2]

Conclusion

Ticlatone is a promising scaffold in modern drug discovery beyond its initial antifungal use. Its newly

discovered roles include boosting the effectiveness of existing antibiotics against resistant strains and

inhibiting critical protein interactions in platelets. The provided protocols and data offer a foundation for

further research into these novel applications.
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Email: info@smolecule.com or Request Quote Online.

References

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.smolecule.com/products/s545346?utm_src=pdf-body
https://go.drugbank.com/drugs/DB13613
https://www.invivochem.com/ticlatone.html
https://en.wikipedia.org/wiki/Ticlatone
https://go.drugbank.com/drugs/DB13613
https://www.invivochem.com/ticlatone.html
https://go.drugbank.com/drugs/DB13613
https://www.invivochem.com/ticlatone.html
https://en.wikipedia.org/wiki/Ticlatone
https://www.invivochem.com/ticlatone.html
https://en.wikipedia.org/wiki/Ticlatone
https://www.nature.com/articles/s41429-020-00401-2
https://www.invivochem.com/ticlatone.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC11249646/
https://www.smolecule.com/products/s545346?utm_src=pdf-body
https://www.smolecule.com/products/s545346?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s545346?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


1. A small molecule interacts with pMAC-derived ... [nature.com]

2. and Integrin-Binding Protein 1 and ... [pmc.ncbi.nlm.nih.gov]

3. Ticlatone [en.wikipedia.org]

4. | antifungal agent | CAS# 70-10-0 | InvivoChem Ticlatone [invivochem.com]

5. Ticlatone: Uses, Interactions, Mechanism of Action [go.drugbank.com]

To cite this document: Smolecule. [Ticlatone product research applications]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b545346#ticlatone-product-

research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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